Cas no 100342-05-0 (Benzamide,N-[[[2,3-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-2,6-difluoro-)

• Product name: Benzamide,N-[[[2,3-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-2,6-difluoro-
• CAS No: 100342-05-0
• MF: C₁₈H₁₄F₆N₂O₃S
• MW: 452.370784282684
• CID: 220683
• PubChem ID: 180859

Benzamide,N-[[[2,3-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[[[2,3-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-2,6-difluoro-
• N-[[2,3-dimethyl-4-(1,1,2,2-tetrafluoroethylsulfinyl)phenyl]carbamoyl]-2,6-difluorobenzamide
• N-((2,3-Dimethyl-4-(1,1,2,2-tetrafluoroethylsulfinyl)phenyl)carbamoyl)-2,6-difluorobenzamide
• 100342-05-0
• CHEMBL2287601
• N-{[2,3-Dimethyl-4-(1,1,2,2-tetrafluoroethanesulfinyl)phenyl]carbamoyl}-2,6-difluorobenzene-1-carboximidic acid
• DTXSID50905415
• Benzamide, N-((2,3-dimethyl-4-(1,1,2,2-tetrafluoroethylsulfinyl)phenyl)carbamoyl)-2,6-difluoro-
• Benzamide, N-[[[2,3-dimethyl-4-[(1,1,2,2-tetrafluoroethyl)sulfinyl]phenyl]amino]carbonyl]-2,6-difluoro-

• Inchi： InChI=1S/C18H14F6N2O3S/c1-8-9(2)13(30(29)18(23,24)16(21)22)7-6-12(8)25-17(28)26-15(27)14-10(19)4-3-5-11(14)20/h3-7,16H,1-2H3,(H2,25,26,27,28)
• InChI Key： PTNRRWYNWQHREP-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C(S(C(C(F)F)(F)F)=O)C(C)=C1C)NC(C1=C(F)C=CC=C1F)=O

Computed Properties

• Exact Mass: 452.06302
• Monoisotopic Mass: 452.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.52
• Refractive Index: 1.563
• PSA: 75.27
• LogP: 6.02250